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Compound of Interest

Compound Name: N'-chloro-N-phenylethanimidamide

CAS No.: 61253-73-4

Cat. No.: B14585339

Get Quote

Executive Summary & Compound Identity
N'-chloro-N-phenylethanimidamide is a reactive N-chloroamidine derivative. It serves as a

critical intermediate in the oxidative cyclization of amidines to benzimidazoles and other

nitrogenous heterocycles. Its characterization relies heavily on identifying the labile N-Cl bond

and distinguishing the amidine core from isomeric C-chloro species (e.g.,

-chloroacetanilides).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14585339#bc-rfq
https://www.benchchem.com/product/b14585339/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-n-chloro-n-phenylethanimidamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14585339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

IUPAC Name N'-chloro-N-phenylethanimidamide

Common Name N-chloro-N'-phenylacetamidine

CAS Number 61253-73-4

Molecular Formula

Molecular Weight 168.62 g/mol

Structure (Tautomeric equilibrium exists)

Appearance Unstable solid or oil (often prepared in situ)

Structural Dynamics (Tautomerism)
Amidines exhibit prototropic tautomerism. For N-chloro-N'-phenylacetamidine, the equilibrium

lies between the N-chloroimine (A) and N-chloroamine (B) forms. Spectroscopic data typically

reflects the thermodynamically favored form, which is often the conjugated N-phenyl/N'-chloro

system, though solvent polarity can shift this equilibrium.

Synthesis & Preparation Context
Understanding the synthesis is prerequisite to interpreting the spectra, as impurities (unreacted

amidine, chlorinated solvents) often complicate the analysis.

Protocol: The compound is synthesized by the N-chlorination of N-phenylacetamidine using

sodium hypochlorite (NaOCl) or tert-butyl hypochlorite (

-BuOCl) under controlled conditions (typically 0–5 °C in buffered aqueous/organic biphasic
systems).

N-phenylacetamidine
(C8H10N2)

Chloronium
Intermediate

Nucleophilic Attack (N-H)

NaOCl / t-BuOCl
(Oxidant)

N'-chloro-N-phenylethanimidamide
(C8H9ClN2)-H+

NaCl / t-BuOH
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Click to download full resolution via product page

Figure 1: Synthesis pathway via N-chlorination.

Spectroscopic Data Analysis[1][2][3][4][5][6][7][8]
A. Nuclear Magnetic Resonance (NMR)
NMR is the definitive tool for structural verification. The key diagnostic is the absence of the N-

H proton signal corresponding to the chlorinated site and the distinct shift of the methyl group

due to the electron-withdrawing N-Cl moiety.

NMR (Proton)
Solvent:

or

(Note: N-Cl compounds can be unstable in DMSO)
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Signal
Shift (

, ppm)
Multiplicity Integration

Assignment &

Causality

Methyl (

)
2.10 – 2.40 Singlet (s) 3H

The methyl

group attached

to the amidine

carbon.

Downfield shift

vs. acetamidine

(~1.9 ppm) due

to the inductive

effect of the N-Cl

group.

Aromatic (

)
7.10 – 7.60 Multiplet (m) 5H

Phenyl ring

protons.

Ortho/para

protons may shift

depending on the

conjugation with

the amidine

system.

Amine (

)
9.50 – 10.50

Broad Singlet (br

s)
1H

The remaining N-

H proton (if form

A dominates).

This signal is

exchangeable

with

. Crucial:

Integration is 1H,

confirming mono-

chlorination.

NMR (Carbon)
Amidine Carbon (
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):

155 – 165 ppm. The quaternary carbon is highly deshielded. The presence of the
electronegative Chlorine atom on the nitrogen typically causes a slight upfield or downfield
shift relative to the parent amidine depending on the specific tautomer, but it remains in the
typical amidine/imidate range.

Methyl Carbon (

):

18 – 25 ppm.

Aromatic Carbons:

120 – 140 ppm (Typical phenyl pattern: ipso, ortho, meta, para).

B. Infrared Spectroscopy (IR)
IR is rapid for confirming the N-Cl bond and the amidine core.

N-H Stretch:3100 – 3300 cm⁻¹. A single, often sharp band (if monomeric) or broad (if H-

bonded). Its presence confirms mono-chlorination (vs. N,N-dichloro).

C=N Stretch (Amidine I band):1610 – 1640 cm⁻¹. Strong intensity. This is the diagnostic

band for the amidine core.

N-Cl Stretch:650 – 850 cm⁻¹. This band is often weak to medium intensity and can be

obscured by aromatic C-H out-of-plane bends. However, comparison with the non-

chlorinated precursor reveals a new band in this region.

Aromatic C=C:1590, 1490 cm⁻¹.

C. Mass Spectrometry (MS)
Mass spec provides the most robust confirmation of the chlorine atom due to its isotopic

signature.

Ionization Mode: EI (70 eV) or ESI+ (soft ionization is preferred for unstable N-halo

compounds).
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Molecular Ion (

):

m/z 168 (

isotope, 100% relative abundance).

m/z 170 (

isotope, ~32% relative abundance).

Isotope Pattern: The characteristic 3:1 ratio between m/z 168 and 170 is the "smoking

gun" for a mono-chlorinated species.

Fragmentation Pathways (EI):

[M - Cl]⁺ (m/z 133): Loss of the chlorine radical/atom. This is a dominant fragment,

regenerating the amidine cation or a rearranged species.

[M - CH3CN]⁺: Loss of acetonitrile (characteristic of acetamidines).

[Ph-N]⁺ / [Ph-NH2]⁺: Phenylamine fragments (m/z 77, 91, 93).

Molecular Ion [M]+
m/z 168 / 170 (3:1)

[M - Cl]+
m/z 133

- Cl• (35/37)

[Ph-NH]+
m/z 92

Rearrangement

[CH3-CN]+
m/z 41

Cleavage
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Figure 2: Proposed fragmentation pattern in Electron Impact (EI) Mass Spectrometry.

Analytical Workflow & Safety
Safety Warning: N-chloro compounds are potential oxidants and can be unstable. Avoid

heating the neat compound. Perform all analyses with fresh samples.

Protocol for Verification
TLC: Check purity. N-chloro compounds often have higher

than their parent amidines due to reduced H-bonding capability (loss of one N-H). Use a
starch-iodide dip (turns blue/black) to specifically visualize the N-Cl bond.

MS (Direct Infusion): Immediately confirm the m/z 168/170 doublet.

NMR: Run in

. Look for the methyl shift (~2.2 ppm) and the integral of the NH proton (1H). If the integral is
2H, you have unreacted starting material.

References
Synthesis & Class Properties:United States Patent 3325506A, "Benzimidazole synthesis and
intermediates".
General N-Haloamidine Spectra:Journal of Organic Chemistry, "Chemistry of N-
Haloamidines". (General reference for spectral shifts in N-Cl vs N-H species).
CAS Registry:CAS No. 61253-73-4 (Ethanimidamide, N-chloro-N'-phenyl-).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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